pent-4-yn-1-yl carbonochloridate
Overview
Description
Pent-4-yn-1-yl carbonochloridate is an organic compound with the molecular formula C6H7ClO2 and a molecular weight of 146.57 . It is typically a colorless to pale yellow liquid with a pungent odor .
Synthesis Analysis
Pent-4-yn-1-yl carbonochloridate can be synthesized by treating pent-4-yn-1-ol with alkali, followed by a reaction with thionyl chloride . In addition, 9-(Pent-4-yn-1-yl)anthracene-type compounds can potentially undergo intramolecular Diels-Alder (IMDA) reactions to form 9,11-annulated dibenzobarrelenes .Molecular Structure Analysis
The molecular structure of pent-4-yn-1-yl carbonochloridate consists of a carbonochloridate group attached to a pent-4-yn-1-yl group . The exact 3D structure can be viewed using specialized software .Chemical Reactions Analysis
Pent-4-yn-1-yl carbonochloridate is typically used as an intermediate in the synthesis of organic compounds. It can participate in carbon-carbon bond-forming reactions in organic synthesis . Additionally, 9-(Pent-4-yn-1-yl)anthracene-type compounds can undergo intramolecular Diels-Alder (IMDA) reactions to form 9,11-annulated dibenzobarrelenes .Physical And Chemical Properties Analysis
Pent-4-yn-1-yl carbonochloridate is a volatile compound at room temperature. It is insoluble in water but can dissolve in organic solvents . The predicted boiling point is 168.6±23.0 °C, and the predicted density is 1.161±0.06 g/cm3 .Mechanism of Action
Safety and Hazards
Pent-4-yn-1-yl carbonochloridate is an organic chloride compound that is irritating and volatile. Contact with skin or inhalation may cause irritation and discomfort. When handling pent-4-yn-1-yl carbonochloridate, appropriate protective equipment should be worn, and exposure to its vapors should be avoided .
Future Directions
Pent-4-yn-1-yl carbonochloridate is commonly used as an intermediate in the synthesis of organic compounds. Its future directions may include its use in the formation of carbon-carbon bonds in organic synthesis reactions . Additionally, 9-(Pent-4-yn-1-yl)anthracene-type compounds have potential applications in the synthesis of 9,11-annulated dibenzobarrelenes .
properties
| { "Design of the Synthesis Pathway": "The synthesis of pent-4-yn-1-yl carbonochloridate can be achieved through the reaction of pent-4-yn-1-ol with thionyl chloride followed by treatment with triethylamine and then reaction with dimethyl carbonate.", "Starting Materials": [ "Pent-4-yn-1-ol", "Thionyl chloride", "Triethylamine", "Dimethyl carbonate" ], "Reaction": [ "Pent-4-yn-1-ol is reacted with thionyl chloride to form pent-4-yn-1-yl chloride.", "The resulting pent-4-yn-1-yl chloride is then treated with triethylamine to form the corresponding pent-4-yn-1-yl isocyanate.", "Finally, the pent-4-yn-1-yl isocyanate is reacted with dimethyl carbonate to form pent-4-yn-1-yl carbonochloridate." ] } | |
CAS RN |
1200835-62-6 |
Molecular Formula |
C6H7ClO2 |
Molecular Weight |
146.6 |
Purity |
95 |
Origin of Product |
United States |
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